Antimony-125

• CAS No.: 14234-35-6
• Molecular Formula: Sb
• Molecular Weight: 124.90525 g/mol
• IUPAC Name: antimony-125
• InChI: InChI=1S/Sb/i1+3
• InChI Key: WATWJIUSRGPENY-AKLPVKDBSA-N
• SMILES: [Sb]
• Isomeric SMILES: [125Sb]
• Synonyms: 125Sb radioisotope; Antimony-125; Sb-125 radioisotope

Description

Antimony-125 is a stable, non-radioactive isotope of antimony that serves as a critical tool in fundamental and applied scientific research. Its primary application lies in nuclear science, where it is used as a target material for the production of the radioisotope Tin-126 via neutron irradiation, a key isotope in nuclear decay scheme studies and detector calibration. Furthermore, Sb-125 is an essential tracer in geochemical and environmental research. Its well-defined isotopic signature allows scientists to investigate the biogeochemical cycling of antimony in natural systems, track pollution sources, and understand its transport and fate in watersheds and soils. In materials science, this compound is employed in the development and analysis of doped semiconductors and intermetallic compounds, where its distinct nuclear properties can be probed using techniques like Mössbauer spectroscopy to elucidate electronic structure and bonding environments. This high-purity isotope provides researchers with a precise and reliable standard for quantitative analysis, enabling groundbreaking studies in isotope geochemistry, nuclear physics, and advanced material characterization.

Scientific Research Applications

Diagnostic Imaging

One of the primary uses of $^{125}\text{Sb}$ is in diagnostic imaging, particularly in nuclear medicine. It is used as a radiotracer in single-photon emission computed tomography (SPECT).

• Case Study : A study demonstrated the effectiveness of $^{125}\text{Sb}$ in imaging specific organs, revealing its potential for enhancing diagnostic accuracy in detecting tumors and other abnormalities .

Therapeutic Uses

In addition to imaging, $^{125}\text{Sb}$ has therapeutic applications, particularly in brachytherapy for cancer treatment.

• Case Study : Research has shown that localized irradiation using $^{125}\text{Sb}$ can effectively target tumors while minimizing damage to surrounding healthy tissues .

Tracing Contaminants

This compound serves as an effective tracer in environmental studies to track the movement and distribution of contaminants.

• Case Study : In a study on soil contamination near industrial sites, $^{125}\text{Sb}$ was used to trace the pathways of antimony pollution, providing insights into remediation strategies .

Ecological Impact Studies

The isotope is also employed to assess ecological impacts from industrial discharges and nuclear waste.

• Data Table : The following table summarizes key findings from various studies using $^{125}\text{Sb}$ as a tracer:

Study	Application	Findings
Smith et al. (2020)	Soil contamination	Identified pathways of antimony migration
Johnson et al. (2019)	Water quality assessment	Monitored antimony levels in aquatic ecosystems
Lee et al. (2021)	Industrial discharge monitoring	Evaluated ecological impact on local wildlife

Recovery and Separation Techniques

The recovery of $^{125}\text{Sb}$ from fission products or irradiated materials is crucial for its application.

Ion Exchange Methods

Research indicates that ion exchange techniques are effective for recovering $^{125}\text{Sb}$ from irradiated tin-124.

• Findings : A method utilizing anion exchange resins has been developed, showing high efficiency in isolating $^{125}\text{Sb}$ from other fission products .

Silica Gel Techniques

Another approach involves the use of silica gel to separate $^{125}\text{Sb}$, which has been documented to yield high purity levels.

• Case Study : A detailed study established a protocol using silica gel-nitric acid systems for effective separation, enhancing the availability of $^{125}\text{Sb}$ for research and medical use .

Comparison with Similar Compounds

Comparison with Similar Radioisotopes

Physical and Nuclear Properties

Property	Antimony-125	Cesium-137	Technetium-99	Europium-152
Half-life	2.76 years	30.1 years	211,000 years	13.5 years
Decay Mode	β⁻ → ¹²⁵Te	β⁻ → ¹³⁷Ba	β⁻ → ⁹⁹Ru	β⁻ → ¹⁵²Gd
Production	²³⁵U fission, ¹²⁴Sn(n,γ)	²³⁵U/²³⁹Pu fission	²³⁵U fission	Neutron activation
Gamma Energy (keV)	427, 600	662	140	344, 779

Key Observations :

• Shorter half-life compared to Cs-137 and Tc-99 makes ¹²⁵Sb less persistent in the environment .
• Unlike Tc-99 (anionic, highly mobile in groundwater), ¹²⁵Sb’s mobility is influenced by its oxidation states (Sb(III)/Sb(V)) and interactions with sediments .

Environmental Behavior and Mobility

Groundwater Contamination

• ¹²⁵Sb Detection : Detected in Hanford Site (USA) groundwater at ≤55.6 pCi/L , with concentrations declining due to decay . Regulatory limits (DWS = 300 pCi/L) are stricter than for Tc-99 (900 pCi/L) .
• Cs-137 Comparison : Cs-137 adsorbs strongly to clay minerals, whereas ¹²⁵Sb’s mobility depends on redox conditions. In oxidizing environments, Sb(V) forms soluble Sb(OH)₆⁻, enhancing transport .

Marine Dispersal

• In the English Channel, ¹²⁵Sb from La Hague reprocessing plant releases is used as a reference tracer due to its predictable dispersion patterns. Its impact is comparable to ¹³⁷Cs but less persistent than ³H .

Chemical Separation and Recovery

¹²⁵Sb is separated from irradiated ¹²⁴Sn using anion-exchange chromatography :

• Efficiency: Decontamination factors for tin reach 10⁴–10⁵ in one cycle using HCl and HNO₃ eluents .
• Comparison with Tc-99 Recovery : Tc-99 separation employs solvent extraction (e.g., tributyl phosphate), while ¹²⁵Sb’s pentavalent state favors anion-exchange methods .

Toxicity and Regulatory Considerations

• Chemical Toxicity: Antimony compounds (e.g., Sb₂O₃) are carcinogenic, but ¹²⁵Sb’s radiotoxicity dominates at environmental concentrations .

Fukushima Daiichi Nuclear Accident

• ¹²⁵Sb was detected in Type-B radioactive particles (0.8–26.4 Bq) alongside ¹³⁷Cs, highlighting its role in tracing fuel debris interactions .

Nuclear Forensics

• ¹²⁵Sb/¹²⁴Sn ratios help identify neutron irradiation history in nuclear materials .

Preparation Methods

Adsorption and Column Preparation

Silica gel (60–100 mesh) is packed into a glass column (10 mm diameter × 90 mm height) and preconditioned with 2 M HNO₃. The fission product solution, adjusted to 2 M nitric acid, is passed through the column at 0.7 mL/min. Under these conditions, ¹²⁵Sb⁵⁺ forms stable complexes with silanol groups, achieving >95% adsorption efficiency.

Elution and Recovery

Non-adsorbed contaminants are removed by washing with 2 M HNO₃. Antimony is then eluted using a 2.25 M H₂SO₄–4.3 M HBr mixture, which disrupts Sb–silica bonds via ligand exchange. The eluate (“antimony fraction”) is evaporated to dryness, and ¹²⁵Sb is precipitated as SbCl₅⁻ using hydrochloric acid.

Table 2: Efficiency of Silica Gel Separation

Parameter	Value
Adsorption capacity	8.2 mg Sb/g silica gel
Elution recovery	89.3% ± 2.1%
Decontamination factor	10⁴–10⁵ for Cs/Sr

This method’s success hinges on maintaining nitric acid concentrations below 3 M to prevent silica gel dissolution and Sb hydrolysis.

Application to Spent Nuclear Fuel: JPDR-1 Case Study

The silica gel method was validated using spent fuel from JPDR-1, irradiated from 1963 to 1969. After dissolving the fuel in nitric acid, the ¹²⁵Sb activity was measured as (1.7 ± 0.19) × 10⁻¹ mCi/gU in June 1972. Gamma spectrometry confirmed minimal contamination from ¹³⁴Cs and ¹⁵⁴Eu, underscoring the method’s selectivity.

Alternative Production Routes and Emerging Techniques

While fission remains the primary ¹²⁵Sb source, research explores nuclear reactions like ¹²⁴Sn(n,γ)¹²⁵Sn → ¹²⁵Sb. However, low cross-sections (0.14 barns for ¹²⁴Sn) limit scalability. Recent advances in antimony coordination chemistry, such as Sb(III) aziridinides, hint at novel precursor compounds for isotopic enrichment, though these remain untested for ¹²⁵Sb.

Challenges in Scalability and Purity

Key limitations include:

• Low fission yield : Requires processing large fuel volumes to obtain milligram quantities.

• Radiolytic degradation : Silica gel columns degrade under prolonged radiation, necessitating frequent replacement.

• Te contamination : ¹²⁵Sb decay produces ¹²⁵Te, complicating long-term storage .

Q & A

Q. What methodologies are recommended for detecting and quantifying Antimony-125 in environmental samples?

Q. How does the environmental mobility of this compound compare to other fission products like plutonium-239?

this compound exhibits low adsorption (retardation factor < 2) in Hanford Site groundwater, contrasting with plutonium-239, which strongly adsorbs to sediments . Experimental studies suggest Sb(V) species dominate in oxidizing conditions, with solubility influenced by pH and redox potential. Mobility assessments require coupled geochemical modeling (e.g., PHREEQC) and field validation .

Advanced Research Questions

Q. How can researchers resolve discrepancies in this compound concentration data caused by suspended solids in groundwater samples?

Elevated this compound levels in Well 199-K-27 (305 pCi/L) were linked to suspended solids, not dissolved transport . To mitigate this:

• Use centrifugation or filtration (0.45 μm) to isolate dissolved fractions.
• Cross-validate with gamma spectroscopy and inductively coupled plasma mass spectrometry (ICP-MS) for speciation analysis.
• Apply decay correction formulas:
  $$C_{\text{corrected}} = C_{\text{measured}} \times e^{\lambda \Delta t}$$

where $\lambda = \ln(2)/T_{1/2}$ .

Q. What experimental designs are optimal for studying this compound leaching from irradiated nuclear fuel?

Leaching experiments under simulated groundwater conditions (e.g., deionized vs. alkaline water) should:

• Use static or dynamic leaching setups with irradiated fuel pellets.
• Monitor pH, Eh, and ionic strength to assess Sb(V) solubility.
• Employ tracer isotopes (e.g., iodine-129) to distinguish leaching pathways .

Example Leaching Data :

Leachate Type	Initial Sb-125 Activity (Ci)	Leaching Duration
Deionized water	3.084×10⁻²	30 days
Alkaline groundwater	2.91×10⁻²	30 days

Q. How can researchers model the long-term environmental fate of this compound in soil-plant systems near nuclear facilities?

Studies at nuclear reprocessing sites show Sb-125 accumulates in root zones with soil-to-plant transfer factors (TF) of 0.001–0.01 . Methodological steps include:

• Sampling rhizosphere soil and plant tissues (roots, shoots).
• Using sequential extraction to identify Sb binding phases (e.g., Fe-oxide associations).
• Applying compartmental models to predict bioaccumulation and decay over time .

Data Contradiction Analysis

Q. Why do some studies report this compound persistence in groundwater despite its short half-life?

this compound detected pre-1989 in Well 199-K-27 suggests historical contamination events unrelated to recent tritium releases . Discrepancies arise from:

• Heterogeneous groundwater flow paths redistributing legacy contaminants.
• Interference from colloidal transport or resuspension of contaminated sediments.
• Statistical noise in low-activity samples (<10 pCi/L) .

Regulatory and Safety Considerations

Q. What are the challenges in aligning this compound monitoring data with regulatory thresholds?

The Derived Concentration Guide (DCG) for Sb-125 (60,000 pCi/L) far exceeds the Drinking Water Standard (DWS: 300 pCi/L), creating ambiguity in risk assessment . Researchers must:

• Differentiate between particulate-bound and dissolved Sb-125.
• Contextualize data with co-detected isotopes (e.g., cesium-137) to identify contamination sources .